Cas no 1584712-98-0 (3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride)

• Product Name: 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride
• CAS No: 1584712-98-0
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD29055045
• CID: 5244915
• PubChem ID: 14040080
• Update Time: 2025-05-22

3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride
• 3-amino-2,3-dihydro-1H-indene-1-carboxylicacidhydrochloride
• 1H-Indene-1-carboxylic acid, 3-amino-2,3-dihydro-, hydrochloride (1:1)
• 3-AMINO-2, 3-DIHYDR0-1H-INDENE-l-CARBOXYLIC ACID HYDROCHLORIDE

• MDL： MFCD29055045
• Inchi： 1S/C10H11NO2.ClH/c11-9-5-8(10(12)13)6-3-1-2-4-7(6)9;/h1-4,8-9H,5,11H2,(H,12,13);1H
• InChI Key： NJWVCGBGVWEMGY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2C=CC=CC=2C(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Topological Polar Surface Area: 63.3

Additional information on 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride

Latest Research Insights on 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride (CAS: 1584712-98-0)

3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride (CAS: 1584712-98-0) is a chemically modified indene derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique structural framework combining an amino group and a carboxylic acid functionality, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride in the development of novel protease inhibitors. The research demonstrated that this compound exhibits a high binding affinity to the active sites of certain serine proteases, making it a promising candidate for therapeutic interventions in conditions such as thrombosis and inflammatory diseases. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mechanisms, providing a structural basis for further optimization.

In addition to its protease inhibitory properties, recent investigations have explored the compound's potential in central nervous system (CNS) drug development. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride could cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, emphasized the compound's ability to modulate glutamate receptor activity, suggesting its utility in addressing excitotoxicity-related pathologies.

Another significant advancement was reported in the field of antibiotic resistance. Researchers at the Scripps Research Institute identified 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride as a scaffold for designing new-generation β-lactamase inhibitors. The compound's structural flexibility allows for modifications that enhance its efficacy against multidrug-resistant bacterial strains. This finding, detailed in a 2024 Nature Communications article, opens new avenues for combating antimicrobial resistance, a pressing global health challenge.

From a synthetic chemistry perspective, recent publications have focused on optimizing the production and purification processes of 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride. A study in Organic Process Research & Development presented a scalable and cost-effective synthesis route, employing green chemistry principles to minimize environmental impact. The improved methodology not only increases yield but also ensures higher purity, which is critical for pharmaceutical applications.

In conclusion, 3-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride (CAS: 1584712-98-0) continues to be a compound of high interest in multiple research domains. Its versatile chemical properties and broad biological activity make it a valuable asset in drug discovery and development. Future research directions may include further structural optimization, expanded preclinical testing, and exploration of its mechanisms of action in diverse therapeutic contexts.